Cas no 897621-89-5 (N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide)

• Product Name: N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide
• CAS No: 897621-89-5
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 5948318
• PubChem ID: 7188827
• Update Time: 2025-10-30

N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide
• AKOS024625269
• 897621-89-5
• F2068-0749
• HMS3011P10
• CHEMBL1713014
• N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}furan-2-carboxamide
• MLS001235223
• N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)furan-2-carboxamide
• N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]furan-2-carboxamide
• SMR000808042

• Inchi： 1S/C17H21N3O4S/c21-17(16-7-4-13-24-16)18-8-14-25(22,23)20-11-9-19(10-12-20)15-5-2-1-3-6-15/h1-7,13H,8-12,14H2,(H,18,21)
• InChI Key： AMVIHAANHZVJNQ-UHFFFAOYSA-N
• SMILES： S(CCNC(C1=CC=CO1)=O)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 363.12527733g/mol
• Monoisotopic Mass: 363.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide

N-{2-(4-Phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide: An Overview of a Promising Compound (CAS No. 897621-89-5)

N-{2-(4-Phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide (CAS No. 897621-89-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of furan and piperazine, and it exhibits a unique combination of structural features that make it a promising candidate for various therapeutic applications.

The chemical structure of N-{2-(4-Phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide consists of a furan ring linked to a sulfonylethyl group, which is further substituted with a 4-phenylpiperazine moiety. The presence of these functional groups imparts specific pharmacological properties to the compound, making it an interesting subject for detailed investigation.

Recent studies have highlighted the potential of N-{2-(4-Phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide in the treatment of various neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate these receptors suggests its potential as a therapeutic agent for these conditions.

In addition to its neurological applications, N-{2-(4-Phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide has also been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that the compound can effectively reduce inflammation by inhibiting key inflammatory pathways. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthesis of N-{2-(4-Phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide involves several steps, including the formation of the sulfonylethyl intermediate and subsequent coupling with the furan carboxamide moiety. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it feasible for pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-(4-Phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation.

The pharmacokinetic profile of N-{2-(4-Phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide has also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. The compound's high bioavailability and long half-life make it suitable for once-daily dosing regimens.

In conclusion, N-{2-(4-Phenylpiperazin-1-yl)sulfonylethyl}furan-2-carboxamide (CAS No. 897621-89-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various neurological and inflammatory disorders.